
Personal protective equipment for handling tert-
Butyl 4-aminobenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butyl 4-aminobenzoate

Cat. No.: B108570 Get Quote

Essential Safety and Handling Guide for tert-
Butyl 4-aminobenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of tert-Butyl 4-aminobenzoate (CAS: 18144-47-3). Adherence to these procedures is

essential for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
tert-Butyl 4-aminobenzoate is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4] Therefore, the use

of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Standards

Eye/Face Protection

Safety glasses with side-

shields, tightly fitting safety

goggles, or a face shield.[1][2]

[4][5]

EN166 (EU) or NIOSH (US)

approved.[1]

Skin Protection

Chemical-resistant gloves

(nitrile rubber, butyl rubber,

polychloroprene), lab coat,

overalls, and in case of

potential splashing, a PVC

apron.[1][2][4][6]

Inspect gloves for degradation

before use.[6]

Respiratory Protection

For nuisance dust exposure:

N95 (US) or P1 (EU)

particulate respirator. For

higher potential exposure or if

exposure limits are exceeded:

A full-face respirator with

appropriate cartridges (e.g.,

OV/AG/P99 in the US or

ABEK-P2 in the EU).[1][4]

Use NIOSH (US) or CEN (EU)

approved respirators.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of tert-Butyl 4-aminobenzoate is

provided below for easy reference.
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Property Value

Appearance
White to off-white solid or crystalline powder.[1]

[7]

Molecular Formula C₁₁H₁₅NO₂.[2][7][8]

Molecular Weight 193.24 g/mol .[8]

Melting Point 108-110 °C.[1][8]

Boiling Point 322.4 °C at 760 mmHg.[8]

CAS Number 18144-47-3.[2]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is critical for safety.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[9]

Ventilation: Always handle tert-Butyl 4-aminobenzoate in a well-ventilated area, preferably

within a chemical fume hood with appropriate exhaust ventilation.[1][2]

Donning PPE: Put on all required PPE as detailed in the table above.

Dispensing: Avoid creating dust when weighing or transferring the solid material.[1][6]

Contact Avoidance: Prevent all personal contact with the substance, including inhalation of

dust and contact with skin and eyes.[6]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1][2] Remove

and properly store or dispose of contaminated PPE.[10]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][8]
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Keep the container tightly closed to prevent exposure to air and moisture.[1]

The substance is sensitive to air and carbon dioxide; consider storing under an inert gas.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency and First Aid Plan
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. If skin irritation occurs, seek

medical attention.[1][2]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing and seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Accidental Release and Disposal Plan
Proper containment and disposal are necessary to mitigate environmental contamination and

further exposure.

Accidental Release Protocol:
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Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, prevent the spread of the dust. Do not allow the substance

to enter drains.[1]

Clean-up: Carefully sweep or shovel the spilled material into a suitable, labeled, and closed

container for disposal. Avoid generating dust during this process.[1][2]

Disposal Plan:

All waste, including surplus material and contaminated packaging, must be disposed of in

accordance with local, state, and federal regulations.[6]

It is recommended to use a licensed professional waste disposal service.[1]

One approved method of disposal is to dissolve or mix the material with a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

[1]

Contaminated packaging should be treated as unused product.[1]
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Workflow for Safe Handling of tert-Butyl 4-aminobenzoate

Preparation Phase

Handling Phase

Post-Handling & Storage

Emergency Procedures

Disposal

Assess Hazards
(Skin/Eye/Respiratory Irritant)

Select & Inspect PPE
(Gloves, Goggles, Respirator)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Handle in Fume Hood

Proceed to Handling

Avoid Dust Generation

Prevent Skin/Eye Contact

Wash Hands Thoroughly

Complete Handling

Store in Cool, Dry, Ventilated Area
(Tightly Closed Container) Decontaminate/Dispose of PPE

For next use

Exposure Event
(Inhalation, Skin/Eye Contact, Ingestion)

Administer First Aid
(See Table 4)

Seek Medical Attention

Accidental Release

Contain Spill & Clean Up
(Using Full PPE)

Collect Waste
(Surplus Chemical, Contaminated Items)

Collect Waste for Disposal

Dispose via Licensed Contractor
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of tert-Butyl 4-aminobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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